Cas no 5916-94-9 (2,4-Pentadienal, 5-(2-furanyl)-)
5916-94-9 structure
Product Name:2,4-Pentadienal, 5-(2-furanyl)-
CAS No:5916-94-9
MF:C9H8O2
MW:148.158622741699
CID:339643
PubChem ID:53792252
Update Time:2025-04-19
2,4-Pentadienal, 5-(2-furanyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Pentadienal, 5-(2-furanyl)-
- 5-(furan-2-yl)penta-2,4-dienal
- DTXSID80706699
- 5-(2-furanyl)-2,4-pentadienal
- SCHEMBL246801
- 5916-94-9
-
- Inchi: 1S/C9H8O2/c10-7-3-1-2-5-9-6-4-8-11-9/h1-8H
- InChI Key: FCQVZRUGHRQVRO-UHFFFAOYSA-N
- SMILES: O1C=CC=C1C=CC=CC=O
Computed Properties
- Exact Mass: 148.05244
- Monoisotopic Mass: 148.052
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 1.8
- Topological Polar Surface Area: 30.2Ų
Experimental Properties
- PSA: 30.21
2,4-Pentadienal, 5-(2-furanyl)- Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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